molecular formula C11H7BrO3 B8790782 6-Bromo-2-hydroxynaphthalene-1-carboxylic acid CAS No. 65726-23-0

6-Bromo-2-hydroxynaphthalene-1-carboxylic acid

Cat. No.: B8790782
CAS No.: 65726-23-0
M. Wt: 267.07 g/mol
InChI Key: LGHSULOTIZKEBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-2-hydroxynaphthalene-1-carboxylic acid is a useful research compound. Its molecular formula is C11H7BrO3 and its molecular weight is 267.07 g/mol. The purity is usually 95%.
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Properties

CAS No.

65726-23-0

Molecular Formula

C11H7BrO3

Molecular Weight

267.07 g/mol

IUPAC Name

6-bromo-2-hydroxynaphthalene-1-carboxylic acid

InChI

InChI=1S/C11H7BrO3/c12-7-2-3-8-6(5-7)1-4-9(13)10(8)11(14)15/h1-5,13H,(H,14,15)

InChI Key

LGHSULOTIZKEBL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=C2C(=O)O)O)C=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a ice-cooled mixture of 6-Bromo-2-hydroxy-1-naphthaldehyde (24.0 g) and aqueous NaH2PO4 solution (3.2 g in 30 mL of water) in DMSO (160 mL) was added dropwise a solution of NaClO2 (80%; 15.1 g) in water (150 mL) over 1 h. After being stirred for 5 h at room temperature, a solution of NaClO2 (80%; 2.16 g) in water (20 mL) was added, and the reaction mixture was further stirred for 2 h at room temperature. The mixture was alkalized with 1N-NaOH, and the precipitate was filtered off. The filtrate was washed with AcOEt and iPr2O, and then the aqueous phase was acidified with conc. HCl. The precipitate was filtered, washed with water, and dried in vacuo to give the title compound (22.3 g) as a brown powder.
[Compound]
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ice
Quantity
0 (± 1) mol
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reactant
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24 g
Type
reactant
Reaction Step Two
[Compound]
Name
NaH2PO4
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30 mL
Type
reactant
Reaction Step Two
Name
Quantity
160 mL
Type
solvent
Reaction Step Two
Quantity
15.1 g
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Three
Quantity
2.16 g
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
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Reaction Step Five

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